Cas no 10118-81-7 (2-(3,4-dihydroxyphenyl)-2-oxoacetic acid)

2-(3,4-dihydroxyphenyl)-2-oxoacetic acid Properties

Names and Identifiers

• Benzeneacetic acid,3,4-dihydroxy-a-oxo-
• (3,4-dihydroxyphenyl)(oxo)acetic acid
• 4,8-DIHYDROXYQUINOLINE
• α-Oxo-3,4-dihydroxybenzeneacetic acid
• 3,4-Dihydroxy-α-oxobenzeneacetic acid
• 2-(3,4-Dihydroxyphenyl)-2-oxoacetic acid
• 10118-81-7
• AKOS006285406
• EN300-1858303
• 3,4-dihydroxyphenylglyoxylic acid
• 3,4-DIHYDROXYBENZOYLFORMIC ACID
• +Expand

• InChIKey： PYELIMVFIITPER-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c11-7-4-5-10-9-6(7)2-1-3-8(9)12/h1-5,12H,(H,10,11)
• SMILES： O=C1C=CNC2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 182.02148
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.02152329g/mol
• Heavy Atom Count: 13
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• LogP: 0.36510
• PSA: 53.35
• Refractive Index: 1.661
• Boiling Point: 445.4°C at 760 mmHg
• Flash Point: 237.3°C
• Density: 1.619